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Abstract

This document provides detailed protocols for non-invasively measuring the effects of Losalen,
a topical formulation containing flumethasone pivalate and salicylic acid, on skin hydration and
barrier function. The methodologies described herein utilize established biophysical techniques
—Corneometry, Transepidermal Water Loss (TEWL), and Confocal Raman Spectroscopy—to
provide quantitative, reproducible data suitable for efficacy testing and claim substantiation.

Introduction

Losalen combines the anti-inflammatory properties of a corticosteroid, flumethasone pivalate,
with the keratolytic action of salicylic acid.[1][2][3] Salicylic acid is known to soften the stratum
corneum by increasing endogenous hydration and disrupting intercellular corneocyte cohesion,
a process now recognized as desmolysis.[4][5] This action can influence the skin's hydration
status and barrier integrity. Flumethasone pivalate, as a corticosteroid, modulates inflammatory
responses, which can also impact skin barrier health.[6] Evaluating the net effect of this
combination product on skin moisture is critical for understanding its performance. This
application note outlines standardized, non-invasive protocols to accurately quantify changes in
skin hydration and barrier function following the application of Losalen.
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Potential Mechanism of Action on Skin Hydration

The dual components of Losalen are hypothesized to affect the stratum corneum through
distinct but complementary pathways. Salicylic acid acts as a desmolytic agent, decreasing
corneocyte cohesion, which may alter water-holding capacity and transepidermal water loss.[7]
[8] Flumethasone pivalate's anti-inflammatory action can help normalize barrier function in
compromised skin. The combined effect determines the overall impact on skin hydration.
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Potential Mechanism of Losalen on the Stratum Corneum
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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